Cas no 72678-98-9 (2-(furan-2-yl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 72678-98-9
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• MDL: MFCD00170602
• CID: 4159645
• PubChem ID: 2827740
• Update Time: 2025-10-12

2-(furan-2-yl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylic acid, 2-(2-furanyl)-
• 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylic acid
• 2-(2-Furyl)-4-carboxythiazolidine
• CHEMBL1342299
• CHEBI:117189
• 72678-98-9
• 2-furyl-4-carboxy-1,3-thiazolidine
• 2-(2-furanyl)-4-thiazolidinecarboxylic acid
• CS-0263544
• DTXCID50829920
• 2-(Furan-2-yl)thiazolidine-4-carboxylicacid
• DTXSID901263488
• Q27203820
• 873-565-1
• AG-690/33348001
• AKOS000189991
• EN300-88027
• F0849-3784
• 2-(2-furyl)-4-thiazolidinecarboxylic acid
• 2-(Furan-2-yl)thiazolidine-4-carboxylic acid
• 2-Furan-2-yl-thiazolidine-4-carboxylic acid
• MS-6498
• SR-01000430828
• SCHEMBL3425388
• Z277469554
• SDCCGMLS-0064634.P001
• SR-01000430828-1
• SMR000273842
• Opera_ID_252
• FF168931
• STK723150
• AKOS021990395
• MLS000703378
• MFCD00170602
• 2-(2-furyl)-1,3-thiazolidine-4-carboxylic acid, AldrichCPR
• 2-(2-furyl)-1,3-thiazolidine-4-carboxylic acid
• SB61458

• MDL： MFCD00170602
• Inchi： 1S/C8H9NO3S/c10-8(11)5-4-13-7(9-5)6-2-1-3-12-6/h1-3,5,7,9H,4H2,(H,10,11)
• InChI Key： VYGBVPOHBURDGB-UHFFFAOYSA-N
• SMILES： S1CC(C(O)=O)NC1C1=CC=CO1

Computed Properties

• Exact Mass: 199.03031432Da
• Monoisotopic Mass: 199.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylic acid

Professional Introduction to 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 72678-98-9)

2-(furan-2-yl)-1,3-thiazolidine-4-carboxylic acid, identified by its CAS number 72678-98-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a fused thiazole ring with a furan substituent, making it a versatile scaffold for the development of novel bioactive molecules. The unique structural attributes of this compound have garnered considerable attention from researchers exploring its potential applications in drug discovery and medicinal chemistry.

The molecular structure of 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylic acid consists of a five-membered thiazole ring connected to a four-membered furan ring, with a carboxylic acid functional group at the fourth position of the thiazole ring. This configuration provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. The presence of both sulfur and oxygen atoms in the molecule contributes to its reactivity and interaction with biological targets, making it an attractive candidate for further exploration.

In recent years, there has been growing interest in thiazole-furan hybrid compounds due to their demonstrated pharmacological properties. Studies have shown that such hybrids exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural motif of 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylic acid aligns well with these trends, as it combines the favorable pharmacophoric elements of both thiazole and furan moieties.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutic agents. Researchers have leveraged its scaffold to design molecules that interact with specific biological pathways involved in disease processes. For instance, derivatives of 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylic acid have been investigated for their ability to modulate enzyme activity and inhibit the growth of cancer cells. These findings highlight the compound's significance in the context of drug discovery and development.

The synthesis of 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the furan substituent into the thiazole framework necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, facilitating its use in larger-scale applications.

The pharmacological evaluation of 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylic acid has revealed several promising leads for further optimization. Computational studies have been instrumental in predicting the binding modes of this compound with biological targets, providing insights into its mechanism of action. These studies have guided the design of more potent derivatives with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylic acid

The future prospects for 2-(furan-2-yli strong>) -1,3-thiazolidine -4 -carboxylic acid are bright, with ongoing studies exploring new synthetic pathways and biological applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel derivatives with enhanced therapeutic efficacy. As our understanding of this compound's properties continues to expand, it is likely to play an increasingly significant role in the advancement of medicinal chemistry.